2-(((4-Acetylphenyl)amino)methylene)-5-(2-methylpropyl)cyclohexane-1,3-dione

• IUPAC Name: 2-[(4-acetylphenyl)iminomethyl]-3-hydroxy-5-(2-methylpropyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C19H23NO3/c1-12(2)8-14-9-18(22)17(19(23)10-14)11-20-16-6-4-15(5-7-16)13(3)21/h4-7,11-12,14,22H,8-10H2,1-3H3
• InChI Key: WTOFXLNXQYGZLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(=C(C(=O)C1)C=NC2=CC=C(C=C2)C(=O)C)O
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

2-(((4-Acetylphenyl)amino)methylene)-5-(2-methylpropyl)cyclohexane-1,3-dione (hereafter referred to as 2-APMCHD) is a synthetic compound with a wide range of applications in the fields of biochemistry, pharmacology, and medicine. It has been used in a variety of laboratory experiments, including those related to drug synthesis and drug discovery. The compound has also been studied for its potential therapeutic and diagnostic applications.

Scientific Research Applications

Catalytic Oxidation of Cyclohexene

Cyclohexene oxidation studies provide insights into the controllable and selective catalytic oxidation processes. These processes aim to afford targeted products with specific oxidation states and functional groups, which are valuable intermediates in chemical industries. The development of selective oxidation reactions for cyclohexene highlights the synthetic value of controlling the functionalization of cyclohexane derivatives, which could extend to compounds like the one (Cao et al., 2018).

Environmental and Agricultural Applications

Research on mesotrione, a related cyclohexanedione herbicide, demonstrates the environmental and agricultural significance of cyclohexane derivatives. Mesotrione's efficiency, effects, and fate in the environment underscore the importance of understanding the behavior of similar compounds in agricultural settings. This herbicide's favorable toxicological and environmental profile, along with its rapid degradation by soil microorganisms, suggests potential agricultural applications for related cyclohexane derivatives while ensuring environmental safety (Carles et al., 2017).

Heterocyclic Compound Synthesis

The synthesis and applications of heterocyclic compounds, utilizing cyclohexane derivatives as precursors or intermediates, have been a focus of chemical research. These compounds serve as building blocks for creating a variety of heterocycles with applications ranging from pharmaceuticals to dyes. The versatility of cyclohexane derivatives in heterocyclic synthesis demonstrates their potential utility in developing novel compounds with designed functionalities (Gomaa & Ali, 2020).

Industrial and Material Science Applications

Studies on cyclohexane oxidation to produce ketone-alcohol (KA) oil, an important intermediate for nylon production, highlight the industrial relevance of cyclohexane derivatives. These studies focus on optimizing catalytic materials and reaction conditions to improve selectivity and conversion rates. The advancements in cyclohexane oxidation processes could inform the development of efficient production methods for related compounds, emphasizing their importance in material science and industrial chemistry (Abutaleb & Ali, 2021).